Cas no 1204297-71-1 (2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine)

• Product Name: 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
• CAS No: 1204297-71-1
• MF: C₁₃H₁₂FN₅O
• MW: 273.265685081482
• MDL: MFCD16652749
• CID: 4562845
• PubChem ID: 45496248
• Update Time: 2025-05-19

2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-{[3-(3-Fluorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine
• 2-[[3-(3-Fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]ethanamine
• 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
• Ethanamine, 2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]-

• MDL： MFCD16652749
• Inchi： 1S/C13H12FN5O/c14-10-3-1-2-9(8-10)13-17-16-11-4-5-12(18-19(11)13)20-7-6-15/h1-5,8H,6-7,15H2
• InChI Key： KYUBDRWITBSVNQ-UHFFFAOYSA-N
• SMILES： C(N)COC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Additional information on 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine

Recent Advances in the Study of 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine (CAS: 1204297-71-1)

The compound 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine (CAS: 1204297-71-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involved in neurological disorders and cancer. The presence of the triazolopyridazine core and the fluorophenyl moiety has been shown to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent research is the compound's ability to selectively inhibit certain kinase enzymes, which are often overexpressed in various cancers. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and metastasis, with minimal off-target effects. These results suggest that 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine could serve as a lead compound for the development of novel anticancer therapies.

In addition to its anticancer properties, the compound has also shown promise in the treatment of neurodegenerative diseases. Preliminary studies indicate that it can cross the blood-brain barrier and modulate neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's and Parkinson's diseases. Further research is needed to fully understand its pharmacokinetics and safety profile in humans.

The synthesis of 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine has been optimized in recent years, with several research groups reporting improved yields and purity. Green chemistry approaches have been employed to reduce the environmental impact of its production, aligning with the growing emphasis on sustainable drug development practices.

In conclusion, the compound 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine (CAS: 1204297-71-1) represents a promising avenue for future research in chemical biology and medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications warrant further investigation, particularly in the context of personalized medicine and targeted therapies. Continued collaboration between academia and industry will be essential to translate these findings into clinical applications.